4-[(dimethylamino)sulfonyl]-N-(2-methoxyphenyl)-2-thiophenecarboxamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-(2-methoxyphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C14H16N2O4S2/c1-16(2)22(18,19)10-8-13(21-9-10)14(17)15-11-6-4-5-7-12(11)20-3/h4-9H,1-3H3,(H,15,17)
• InChI Key: YVNSZANDWYCXPZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CSC(=C1)C(=O)NC2=CC=CC=C2OC
• Molecular Formula: C14H16N2O4S2
• Molecular Weight: 340.4 g/mol

Description

4-[(dimethylamino)sulfonyl]-N-(2-methoxyphenyl)-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C14H16N2O4S2 and its molecular weight is 340.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 340.05514934 g/mol and the complexity rating of the compound is 490. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

A study by Ghorab et al. (2017) focused on the synthesis of a new series of derivatives containing the sulfonamide moiety, demonstrating significant antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, as well as fungi. These compounds, including structures similar to the chemical compound , have shown potential in combating microbial resistance, suggesting their importance in the development of new antimicrobial agents (Ghorab, Soliman, Alsaid, & Askar, 2017).

Anticancer Evaluation

Another research area involves the synthesis and evaluation of 1,4-naphthoquinone derivatives containing a phenylaminosulfanyl moiety, which includes structures analogous to the subject compound. Ravichandiran et al. (2019) synthesized new phenylaminosulfanyl-1,4-naphthoquinone derivatives and evaluated their cytotoxic activity against several human cancer cell lines. The study identified compounds with potent cytotoxic activity, suggesting the potential of these derivatives as anticancer agents (Ravichandiran, Subramaniyan, Kim, Kim, Park, Shim, & Yoo, 2019).

Enzyme Inhibitory and Kinetics Mechanism

In the realm of neurodegenerative disease research, Abbasi et al. (2018) conducted a study on the synthesis of sulfonamides derived from 4-methoxyphenethylamine, evaluating their inhibitory effects on acetylcholinesterase. This research highlights the therapeutic potential of such compounds in treating Alzheimer’s disease, with specific derivatives showing promising acetylcholinesterase inhibitory activity (Abbasi, Abbasi, Hassan, Aziz‐ur‐Rehman, Siddiqui, Shah, Raza, & Seo, 2018).